Cas no 33942-77-7 (Ethanone,1-(6-chrysenyl)-)

Ethanone,1-(6-chrysenyl)- structure
Ethanone,1-(6-chrysenyl)- structure
Product Name:Ethanone,1-(6-chrysenyl)-
CAS No:33942-77-7
MF:C20H14O
MW:270.324565410614
CID:322298
PubChem ID:190317
Update Time:2025-04-19

Ethanone,1-(6-chrysenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(6-chrysenyl)-
    • 1-chrysen-6-ylethanone
    • 1-(6-Chrysenyl)ethanone
    • 1-chrysen-6-ylethan-1-one
    • 6-Acetylchrysene
    • 1-(6-Chrysenyl)ethanone #
    • SCHEMBL10484289
    • 33942-77-7
    • Maybridge1_005014
    • HMS555L20
    • DTXSID40187561
    • Inchi: 1S/C20H14O/c1-13(21)19-12-20-15-7-3-2-6-14(15)10-11-18(20)16-8-4-5-9-17(16)19/h2-12H,1H3
    • InChI Key: BBPSABLIKDZQNK-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=C2C3C=CC=CC=3C=CC2=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 270.10452
  • Monoisotopic Mass: 270.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.21
  • Boiling Point: 496.5°Cat760mmHg
  • Flash Point: 222.1°C
  • Refractive Index: 1.737
  • PSA: 17.07
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